Cas no 5009-33-6 (11-Dodecen-2-one)

• Product Name: 11-Dodecen-2-one
• CAS No: 5009-33-6
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• CID: 380094
• PubChem ID: 78710
• Update Time: 2025-04-19

11-Dodecen-2-one Chemical and Physical Properties

Names and Identifiers

• 11-Dodecen-2-one
• dodec-11-en-2-one
• 1-Dodecen-11-one
• Dodec-11-en-2-on
• EINECS 225-688-1
• NSC 32103
• OPLPMLGBZCNBGS-UHFFFAOYSA-N
• SCHEMBL3123064
• MFCD11553392
• NSC-32103
• AKOS006323289
• DTXSID50198204
• 5009-33-6
• NS00032003
• NSC32103

• Inchi： 1S/C12H22O/c1-3-4-5-6-7-8-9-10-11-12(2)13/h3H,1,4-11H2,2H3
• InChI Key： OPLPMLGBZCNBGS-UHFFFAOYSA-N
• SMILES： O=C(C)CCCCCCCCC=C

Computed Properties

• Exact Mass: 182.16700
• Monoisotopic Mass: 182.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Density: 0.833
• Boiling Point: 272.8°C at 760 mmHg
• Flash Point: 97.9°C
• Refractive Index: 1.437
• PSA: 17.07000
• LogP: 3.88220